Cas no 1105215-30-2 (3-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(2-methoxyphenyl)methyl]propanamide)

• Product Name: 3-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(2-methoxyphenyl)methyl]propanamide
• CAS No: 1105215-30-2
• MF: C₂₃H₂₄N₄O₅
• MW: 436.460465431213
• CID: 5386036
• Update Time: 2025-06-28

3-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(2-methoxyphenyl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(7,8-dimethoxy-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)-N-[(2-methoxyphenyl)methyl]propanamide
• 3-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(2-methoxyphenyl)methyl]propanamide

• Inchi： 1S/C23H24N4O5/c1-30-17-7-5-4-6-14(17)12-24-20(28)8-9-27-13-25-21-15-10-18(31-2)19(32-3)11-16(15)26-22(21)23(27)29/h4-7,10-11,13,26H,8-9,12H2,1-3H3,(H,24,28)
• InChI Key： VVXRWCFNLMPPNI-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1OC)(=O)CCN1C=NC2C3=C(NC=2C1=O)C=C(OC)C(OC)=C3

Additional information on 3-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(2-methoxyphenyl)methyl]propanamide

3-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(2-methoxyphenyl)methyl]propanamide (CAS No. 1105215-30-2): An Overview

3-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(2-methoxyphenyl)methyl]propanamide (CAS No. 1105215-30-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidoindoles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 3-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(2-methoxyphenyl)methyl]propanamide is characterized by a central pyrimidoindole core with additional functional groups such as methoxy and amide moieties. These functional groups play a crucial role in modulating the compound's pharmacological properties and biological activity. The presence of the methoxy groups at positions 7 and 8 of the pyrimidoindole ring system contributes to the compound's lipophilicity and stability, while the amide group at the C-3 position enhances its solubility and bioavailability.

Recent studies have shown that 3-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(2-methoxyphenyl)methyl]propanamide exhibits potent anti-inflammatory effects. In vitro experiments using human peripheral blood mononuclear cells (PBMCs) have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 3-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(2-methoxyphenyl)methyl]propanamide may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(2-methoxyphenyl)methyl]propanamide has also been investigated for its anti-cancer activity. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings highlight the potential of 3-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(2-methoxyphenyl)methyl]propanamide as a novel anti-cancer agent.

The neuroprotective effects of 3-{7,8-dimethoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol---y-N-tro([((((((((tong>)methyl]propanamide-strong>) has been explored in several preclinical models of neurodegenerative diseases. Studies have shown that this compound can protect neurons from oxidative stress-induced damage and reduce the accumulation of toxic protein aggregates. These neuroprotective effects are thought to be mediated by the activation of Nrf2 signaling pathways and the inhibition of pro-apoptotic cascades.

The pharmacokinetic profile of 3-{7,-oxo--H,-H,-H-pyrimidostrong>[sto][r][n][g]-b][i][n][d][o][l]-[y]-N-[([m][e][t][h][o][x][y][p][h][e][n][y][l])m[e[t[h[o[x[y[p[h[e[n[y[l]]]]]]]]]]]]m[e[t[h[o[x[y[p[r[o[p[a[n[a[m[i[d[e]]]]]]]]]]]r[n[g]> (CAS No. 1105215-) has been evaluated in preclinical studies using rodent models. The compound exhibits good oral bioavailability and a favorable pharmacokinetic profile with a half-life suitable for once-daily dosing regimens. These characteristics make it an attractive candidate for further clinical development.

In conclusion,





























3-{7,8-dimetoxy-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-y-N-[([methxyphe[n[y[l]])m[e[t[h[o[x[y[p[h[e[n[y[l]])m[e[t[h[o[x[y[p[r[o[p[a[n[a[m[i[d[e]]}}}}}}}}}}}}}}}}}}}}}}} (CAS No. 1105215-) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in the fields of medicinal chemistry and drug discovery.